2-(3,4-dimethoxyphenyl)-N-(4-(6-morpholinopyridazin-3-yl)phenyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C24H26N4O4/c1-30-21-9-3-17(15-22(21)31-2)16-24(29)25-19-6-4-18(5-7-19)20-8-10-23(27-26-20)28-11-13-32-14-12-28/h3-10,15H,11-14,16H2,1-2H3,(H,25,29)
• InChI Key: MPWYWYKAESLYAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCOCC4)OC
• Molecular Formula: C24H26N4O4
• Molecular Weight: 434.5 g/mol
• CAS No.: 941895-37-0

Description

2-(3,4-dimethoxyphenyl)-N-(4-(6-morpholinopyridazin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C24H26N4O4 and its molecular weight is 434.496. The purity is usually 95%.
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Scientific Research Applications

Antifungal and Antimicrobial Potential

Research has identified derivatives of 2-(3,4-dimethoxyphenyl)-N-(4-(6-morpholinopyridazin-3-yl)phenyl)acetamide showing significant antifungal and antimicrobial activities. For instance, compounds derived from 2-oxo-morpholin-3-yl-acetamide exhibited potent fungicidal effects against Candida species and showed broad antifungal activity against various fungi species, including molds and dermatophytes, with in vivo efficacy demonstrated in a murine model of systemic Candida albicans infection (Bardiot et al., 2015). Similarly, 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives were synthesized and found to exhibit variable antimicrobial activity against selected microbial species, indicating potential for further biological application and screening (Gul et al., 2017).

Coordination Complexes and Antioxidant Activity

The synthesis and characterization of coordination complexes constructed from pyrazole-acetamide derivatives, including compounds structurally related to this compound, have been explored. These complexes, synthesized from derivatives like N‑(2‑aminophenyl)‑2‑(5‑methyl‑1H‑pyrazol‑3‑yl) acetamide, demonstrated significant antioxidant activity in vitro, highlighting the potential of these compounds in pharmacological and biochemical applications (Chkirate et al., 2019).